Cas no 5469-01-2 (1,3-Benzodioxole-5-methanol,6-(2-propen-1-yl)-, 5-acetate)

• Product name: 1,3-Benzodioxole-5-methanol,6-(2-propen-1-yl)-, 5-acetate
• CAS No: 5469-01-2
• MF: C₁₃H₁₄O₄
• MW: 234.24786
• CID: 380991
• PubChem ID: 225862

1,3-Benzodioxole-5-methanol,6-(2-propen-1-yl)-, 5-acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanol,6-(2-propen-1-yl)-, 5-acetate
• DTXSID90280152
• NSC15700
• NSC-15700
• 5469-01-2
• (6-prop-2-enyl-1,3-benzodioxol-5-yl)methyl acetate

• Inchi： InChI=1S/C13H14O4/c1-3-4-10-5-12-13(17-8-16-12)6-11(10)7-15-9(2)14/h3,5-6H,1,4,7-8H2,2H3
• InChI Key： XHLVJDTTZCRSGA-UHFFFAOYSA-N
• SMILES： CC(=O)OCC1=CC2=C(C=C1CC=C)OCO2

Computed Properties

• Exact Mass: 234.08922
• Monoisotopic Mass: 234.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.184
• Boiling Point: 317°C at 760 mmHg
• Flash Point: 137.3°C
• Refractive Index: 1.542
• PSA: 44.76
• LogP: 2.20690